2,4-dichloro-N-(2-hydroxypropyl)benzamide
Overview
Description
2,4-dichloro-N-(2-hydroxypropyl)benzamide is a chemical compound with the molecular formula C10H11Cl2NO2 . It has a molecular weight of 248.11 .
Molecular Structure Analysis
The InChI code for 2,4-dichloro-N-(2-hydroxypropyl)benzamide is 1S/C10H11Cl2NO2/c1-6(14)5-13-10(15)8-3-2-7(11)4-9(8)12/h2-4,6,14H,5H2,1H3,(H,13,15) .Physical And Chemical Properties Analysis
2,4-dichloro-N-(2-hydroxypropyl)benzamide is a solid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Synthesis of Benzamides
Benzamides, including 2,4-dichloro-N-(2-hydroxypropyl)benzamide, can be synthesized through direct condensation of carboxylic acids and amines . This method is efficient, eco-friendly, and uses ultrasonic irradiation as a green and powerful technology .
Pharmaceutical Applications
Benzamides are used widely in the pharmaceutical industry. They are found in potential drug compounds such as loperamide (antidiarrheal), acetaminophen (analgesic), lidocaine (local anesthetic), atorvastatin (cholesterol-lowering), lisinopril (inhibitor of angiotensin converting enzyme), valsartan (blockade of angiotensin-II receptors), sorafenib, diltiazem (calcium channel blockers used in the treatment of angina and hypertension), lipitor, and vyvanse .
Industrial Applications
Benzamides are also used in various industries such as paper, plastic, and rubber . They serve as intermediate products in the synthesis of other compounds .
Antioxidant Activity
Some benzamides, including 2,4-dichloro-N-(2-hydroxypropyl)benzamide, have shown antioxidant activity. They exhibit total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
Benzamides have been found to exhibit antibacterial activity. For example, N-(2-hydroxy-4-nitrophenyl)-p-substituted benzamide has shown moderate antibacterial activities against E. coli, K. pneumoniae, and S. aureus .
Antiplatelet Activity
Amide derivatives, including benzamides, have shown antiplatelet activity .
Safety and Hazards
properties
IUPAC Name |
2,4-dichloro-N-(2-hydroxypropyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO2/c1-6(14)5-13-10(15)8-3-2-7(11)4-9(8)12/h2-4,6,14H,5H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVIDSEZTCSYHJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=C(C=C(C=C1)Cl)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dichloro-N-(2-hydroxypropyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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